Cas no 71177-53-2 (Benzoic acid,4-hydroxy-, tetradecyl ester)

• Product Name: Benzoic acid,4-hydroxy-, tetradecyl ester
• CAS No: 71177-53-2
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 574882
• PubChem ID: 328882
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, tetradecyl ester
• tetradecyl 4-hydroxybenzoate
• AC1L73KZ
• AG-G-78623
• CTK5D3649
• NSC309824
• n-tetradecyl 4-hydroxybenzoate
• p-Hydroxybenzoic acid tetradecyl ester
• SureCN1041302
• Tetradecyl p-hydroxybenzoate
• DTXSID20316978
• SCHEMBL1041302
• DATMKDBMEZKPLP-UHFFFAOYSA-N
• 71177-53-2
• NSC-309824

• Inchi： 1S/C21H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-24-21(23)19-14-16-20(22)17-15-19/h14-17,22H,2-13,18H2,1H3
• InChI Key： DATMKDBMEZKPLP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 334.25092
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 6.25010